Cas no 1706442-18-3 (2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester)

2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester is a brominated heterocyclic compound featuring a benzooxazole core linked to a pyridine moiety. This structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The presence of the bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl ester group provides stability while allowing for straightforward hydrolysis to the corresponding carboxylic acid if needed. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity.

2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester structure

1706442-18-3 structure

Product Name:2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester

CAS No:1706442-18-3

MF:C₁₅H₁₁BrN₂O₃

MW:347.163442850113

CID:5151981

Update Time:2025-10-28

2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester
- Inchi： 1S/C15H11BrN2O3/c1-2-20-15(19)9-3-4-13-12(6-9)18-14(21-13)10-5-11(16)8-17-7-10/h3-8H,2H2,1H3
- InChI Key： RKVNLXPVVRMTAL-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(C(OCC)=O)C=C2N=C1C1=CC(Br)=CN=C1

2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508059-1g	Ethyl2-(5-bromopyridin-3-yl)benzo[d]oxazole-5-carboxylate	1706442-18-3	97%	1g	$***	2023-03-31

2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester Related Literature

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Additional information on 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester

2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1706442-18-3, known as 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a benzooxazole ring system with a bromopyridine moiety, making it a valuable tool in various research and industrial applications.

Benzooxazole is a heterocyclic aromatic compound characterized by a fused benzene and oxazole ring system. In this compound, the benzooxazole ring is substituted at the 5-position with an ethyl ester group, while the 2-position is substituted with a 5-bromo-pyridin-3-yl group. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and optical properties. The presence of the bromine atom at the pyridine ring further contributes to the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting cancer cells. The compound's ability to act as an intermediate in the formation of more complex structures has made it a valuable asset in medicinal chemistry. For instance, its use in the synthesis of antitumor agents has shown promising results in preclinical trials, indicating its potential as a lead compound for future therapeutic interventions.

In addition to its pharmacological applications, this compound has also found utility in materials science. The benzooxazole core is known for its excellent thermal stability and fluorescence properties, making it an ideal candidate for applications in optoelectronic devices. Recent advancements have demonstrated its use as a building block for organic light-emitting diodes (OLEDs) and phosphorescent materials, where its bromopyridine substituent plays a crucial role in enhancing device efficiency and stability.

The synthesis of 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and esterification. These steps are carefully optimized to ensure high yields and purity of the final product. The use of advanced purification techniques, such as column chromatography and recrystallization, further ensures that the compound meets stringent quality standards required for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, with degradation rates influenced by factors such as temperature, pH, and microbial activity. These findings are crucial for assessing its safety profile and ensuring responsible handling during production and use.

Looking ahead, ongoing research is focused on expanding the versatility of 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester by exploring novel substitution patterns and functionalization strategies. Scientists are particularly interested in leveraging its unique electronic properties for applications in nanotechnology and green chemistry. Potential areas of exploration include its use as a catalyst precursor or as a component in sustainable energy storage systems.

In conclusion, 2-(5-Bromo-pyridin-3-yl)-benzooxazole-5-carboxylic acid ethyl ester stands out as a versatile and multifaceted compound with significant implications across diverse scientific disciplines. Its structural features, combined with cutting-edge research advancements, position it as a key player in driving innovation in modern chemistry and materials science.